Cas no 62492-46-0 (5-Chloro-4-methoxy-2-methylaniline)

• Product Name: 5-Chloro-4-methoxy-2-methylaniline
• CAS No: 62492-46-0
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD18783103
• CID: 442879
• PubChem ID: 12325883
• Update Time: 2025-04-25

5-Chloro-4-methoxy-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methoxy-2-methylaniline
• Benzenamine, 5-chloro-4-methoxy-2-methyl-
• DTXSID90489547
• AT30225
• BS-29138
• CS-0211896
• EN300-189012
• A868455
• Z1216818309
• MFCD18783103
• AKOS015907816
• YFEWGFONNOYUBN-UHFFFAOYSA-N
• 62492-46-0
• SCHEMBL16200090

• MDL： MFCD18783103
• Inchi： 1S/C8H10ClNO/c1-5-3-8(11-2)6(9)4-7(5)10/h3-4H,10H2,1-2H3
• InChI Key： YFEWGFONNOYUBN-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1OC)N

Computed Properties

• Exact Mass: 171.0452
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Additional information on 5-Chloro-4-methoxy-2-methylaniline

5-Chloro-4-methoxy-2-methylaniline: A Comprehensive Overview

5-Chloro-4-methoxy-2-methylaniline is a substituted aromatic amine that has garnered significant attention in the field of biomedical research. This compound belongs to the family of aniline derivatives, characterized by its unique substitution pattern on the benzene ring. Its structure features a chlorine atom at the 5-position, a methoxy group at the 4-position, and two methyl groups at the 2-position relative to the amine functional group.

The presence of these substituents renders 5-Chloro-4-methoxy-2-methylaniline highly interesting for various applications in pharmaceutical chemistry. The electronic effects of the chlorine and methoxy groups, coupled with the steric hindrance provided by the methyl substituents, create a complex chemical environment that can influence its reactivity and biological activity. This makes it a valuable compound for exploring the relationship between structure and function in organic molecules.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structural features make it suitable for investigation in areas such as antineoplastic, anti-inflammatory, and antimicrobial therapies. The methoxy group, known for its electron-donating properties, can enhance the compound's solubility and bioavailability, while the chlorine substituent may contribute to its metabolic stability.

In addition to its pharmacological applications, 5-Chloro-4-methoxy-2-methylaniline has been explored for its role in catalytic chemistry. The compound's aromatic system and substituents can serve as a platform for the development of highly selective catalysts in organic synthesis. Its electronic properties make it a promising candidate for applications in asymmetric catalysis and transition metal complexes.

The synthesis of 5-Chloro-4-methoxy-2-methylaniline involves a series of well-established organic reactions, including nucleophilic aromatic substitution and methylation. The availability of this compound in gram quantities has facilitated its use in both academic and industrial settings. Its stability under standard storage conditions further enhances its utility as a research tool.

One of the most exciting developments involving this compound is its potential as a precursor in the synthesis of more complex alkaloids. By introducing additional functional groups or undergoing cyclization reactions, 5-Chloro-4-methoxy-2-methylaniline can serve as a building block for natural product-inspired molecules with enhanced biological activity.

In conclusion, 5-Chloro-4-methoxy-2-methylaniline stands out as a versatile and valuable compound in the realm of biomedical research. Its unique substitution pattern, combined with its favorable chemical properties, positions it as a promising candidate for further investigation in drug discovery and catalytic applications.